Cas no 87733-57-1 ((11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione)

(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione structure
87733-57-1 structure
Product Name:(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione
CAS No:87733-57-1
MF:C20H24O8
MW:392.399766921997
CID:731172
Update Time:2023-11-18

(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione Chemical and Physical Properties

Names and Identifiers

    • Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,6,11,12-tetrahydroxy-, (1b,6a,11b,12a)- (9CI)
    • (11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione
    • Shinjulactone E
    • CID 101320290
    • Inchi: 1S/C20H24O8/c1-7-4-10(21)15(25)18(3)12(7)13(23)16-19-6-27-20(26,17(18)19)14(24)8(2)9(19)5-11(22)28-16/h4,9,12-17,23-26H,2,5-6H2,1,3H3/t9-,12+,13+,14+,15+,16+,17+,18+,19+,20-/m0/s1
    • InChI Key: HLTSFJKBESDPAD-LELLMMGLSA-N
    • SMILES: O1C[C@@]23[C@H]4CC(=O)O[C@@H]2[C@@H]([C@H]2C(C)=CC([C@H]([C@]2(C)[C@H]3[C@@]1([C@@H](C4=C)O)O)O)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 849
  • Topological Polar Surface Area: 134
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